Cas no 1000520-84-2 (3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine)

• Product Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine
• CAS No: 1000520-84-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD09913273
• CID: 5613313
• PubChem ID: 54014881
• Update Time: 2025-11-02

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine
• EN300-330480
• 1000520-84-2
• AKOS010969307
• 2H-1,5-Benzodioxepin-7-propanamine, 3,4-dihydro-

• MDL： MFCD09913273
• Inchi： 1S/C12H17NO2/c13-6-1-3-10-4-5-11-12(9-10)15-8-2-7-14-11/h4-5,9H,1-3,6-8,13H2
• InChI Key： MXZAAGPSQNELMM-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=CC(=CC1=2)CCCN

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 328.2±21.0 °C(Predicted)
• pka: 10.24±0.10(Predicted)

Additional information on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine

Exploring the Potential of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine (CAS No. 1000520-84-2) in Modern Research

The compound 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine (CAS No. 1000520-84-2) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule, featuring a benzodioxepin core linked to a propan-1-amine moiety, presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents targeting neurological and inflammatory conditions.

One of the key structural features of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine is its benzodioxepin ring system, which contributes to its unique physicochemical properties. The compound exhibits moderate lipophilicity, making it potentially capable of crossing biological membranes, while the propan-1-amine side chain offers opportunities for further chemical modifications. These characteristics have led to investigations into its potential as a precursor for developing compounds with improved bioavailability and target specificity.

Recent studies have explored the structure-activity relationship of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine derivatives, particularly in the context of neurotransmitter modulation. The compound's structural similarity to certain naturally occurring alkaloids has prompted research into its potential interactions with G protein-coupled receptors (GPCRs) in the central nervous system. This aligns with current research trends focusing on novel approaches to neurological disorders, a topic that consistently ranks high in scientific literature searches.

The synthetic accessibility of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine (CAS No. 1000520-84-2) has made it an attractive starting point for medicinal chemistry programs. Researchers have developed efficient synthetic routes that allow for the introduction of various substituents on both the benzodioxepin core and the amine functionality. This flexibility in chemical modification has enabled the creation of diverse compound libraries for high-throughput screening against various biological targets.

In the context of current pharmaceutical trends, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine represents an interesting case study in fragment-based drug design. The molecule's moderate size and the presence of multiple functional groups make it suitable for optimization through structure-guided approaches. This aligns with the growing interest in computational drug design methods, as evidenced by the increasing number of searches for terms like "AI in drug discovery" and "computational chemistry approaches."

The physicochemical properties of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine have been carefully characterized to support its potential pharmaceutical applications. Studies have examined its solubility profile, stability under various conditions, and potential for salt formation. These investigations are crucial for understanding the compound's drug-likeness and form the basis for further development of more potent analogs.

From a safety perspective, preliminary evaluations of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine suggest a favorable profile for research applications. While comprehensive toxicological studies would be required for any potential therapeutic use, the current data indicate that the compound can be handled safely under standard laboratory conditions. This makes it particularly valuable for academic and industrial research settings.

The commercial availability of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine (CAS No. 1000520-84-2) has facilitated its adoption in various research programs. Several specialty chemical suppliers now offer the compound in research quantities, reflecting the growing interest in this chemical entity. The pricing and availability trends for this compound are frequently monitored by researchers, as indicated by search analytics data.

Looking forward, the potential applications of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine derivatives appear promising. Current research directions include exploring its utility as a pharmacophore in the design of selective receptor modulators and investigating its potential in addressing unmet medical needs. These developments are closely watched by the scientific community, as evidenced by the increasing number of citations and patent applications mentioning this compound class.

In conclusion, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-amine represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and promising biological activity profile, make it a valuable tool for drug discovery efforts. As research in this area continues to evolve, this compound is likely to remain an important subject of scientific investigation and a frequent topic in chemical literature searches.